Cas no 337920-00-0 (1,1-BIS(4-CHLOROPHENYL)-2-[(4-CHLOROPHENYL)SULFINYL]-1-ETHANOL)

• Product Name: 1,1-BIS(4-CHLOROPHENYL)-2-[(4-CHLOROPHENYL)SULFINYL]-1-ETHANOL
• CAS No: 337920-00-0
• MF: C₂₀H₁₅Cl₃O₂S
• MW: 425.755901575089
• CID: 5269950
• Update Time: 2026-03-09

1,1-BIS(4-CHLOROPHENYL)-2-[(4-CHLOROPHENYL)SULFINYL]-1-ETHANOL Chemical and Physical Properties

Names and Identifiers

• 1,1-BIS(4-CHLOROPHENYL)-2-[(4-CHLOROPHENYL)SULFINYL]-1-ETHANOL
• 2-(4-chlorobenzenesulfinyl)-1,1-bis(4-chlorophenyl)ethan-1-ol
• 1,1-bis(4-chlorophenyl)-2-(4-chlorophenyl)sulfinylethanol
• Oprea1_788905

• Inchi： 1S/C20H15Cl3O2S/c21-16-5-1-14(2-6-16)20(24,15-3-7-17(22)8-4-15)13-26(25)19-11-9-18(23)10-12-19/h1-12,24H,13H2
• InChI Key： NGDHDYCGGFLVCN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC(=CC=1)Cl)(CS(C1C=CC(=CC=1)Cl)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 444
• XLogP3: 5.2
• Topological Polar Surface Area: 56.5

Additional information on 1,1-BIS(4-CHLOROPHENYL)-2-[(4-CHLOROPHENYL)SULFINYL]-1-ETHANOL

Introduction to 1,1-BIS(4-CHLOROPHENYL)-2-[(4-CHLOROPHENYL)SULFINYL]-1-ETHANOL (CAS No. 337920-00-0)

1,1-BIS(4-CHLOROPHENYL)-2-[(4-CHLOROPHENYL)SULFINYL]-1-ETHANOL, identified by the chemical abstracts service number CAS No. 337920-00-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of multiple aromatic rings and functional groups, which contribute to its unique chemical properties and potential biological activities. The structural framework of 1,1-BIS(4-CHLOROPHENYL)-2-[(4-CHLOROPHENYL)SULFINYL]-1-ETHANOL consists of two 4-chlorophenyl groups attached to a central ethanol moiety, with an additional (4-chlorophenyl)sulfinyl group positioned at the second carbon atom. This particular arrangement of substituents imparts distinct reactivity and interaction capabilities, making it a valuable candidate for further investigation in drug discovery and development.

The synthesis of 1,1-BIS(4-CHLOROPHENYL)-2-[(4-CHLOROPHENYL)SULFINYL]-1-ETHANOL involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 4-chlorophenyl groups typically begins with the halogenation of biphenyl derivatives, followed by sulfinylation at the desired position. The final step involves the introduction of the ethanol functionality, which can be achieved through various alcoholating agents. The synthetic route must be optimized to ensure high yield and purity, as impurities can significantly affect the compound's biological activity and safety profile.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 1,1-BIS(4-CHLOROPHENYL)-2-[(4-CHLOROPHENYL)SULFINYL]-1-ETHANOL with greater accuracy. Molecular docking studies have shown that this compound exhibits potential binding affinity to several biological targets, including enzymes and receptors involved in inflammatory pathways. The presence of multiple aromatic rings enhances its ability to interact with hydrophobic pockets in proteins, while the sulfinyl group provides a polar interaction surface. These features make it an attractive scaffold for designing novel therapeutic agents.

In vitro studies have begun to explore the pharmacological properties of 1,1-BIS(4-CHLOROPHENYL)-2-[(4-CHLOROPHENYL)SULFINYL]-1-ETHANOL, focusing on its potential as an anti-inflammatory agent. Preliminary results suggest that this compound may inhibit the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in mediating inflammatory responses. Additionally, its ability to modulate receptor activity has been observed in cell-based assays, indicating its potential role in treating conditions associated with aberrant receptor signaling.

The chemical stability of 1,1-BIS(4-CHLOROPHENYL)-2-[(4-CHLOROPHENYL)SULFINYL]-1-ETHANOL is another critical factor that must be evaluated during drug development. The compound's susceptibility to degradation under various storage conditions can impact its shelf life and efficacy. Studies have been conducted to assess its stability under different pH levels, temperatures, and light exposure conditions. These experiments are essential for formulating appropriate storage guidelines and ensuring that the compound remains effective throughout its intended use period.

From a regulatory perspective, the synthesis and handling of 1,1-BIS(4-CHLOROPHENYL)-2-[(4-CHLOROPHENYL)SULFINYL]-1-ETHANOL must comply with Good Manufacturing Practices (GMP) and other relevant guidelines to ensure safety and consistency. Documentation of each synthetic step is crucial for regulatory submissions, as it provides evidence of quality control and reproducibility. Furthermore, toxicity studies are necessary to assess any potential hazards associated with the compound before it can be considered for clinical trials.

The future direction of research on 1,1-BIS(4-CHLOROPHENYL)-2-[(4-CHLOROPHENYL)SULFINYL]-1-ETHANOL lies in optimizing its pharmacological profile through structural modifications. By fine-tuning the substituents on the aromatic rings or introducing additional functional groups, researchers aim to enhance its potency, selectivity, and bioavailability. Computational modeling techniques will continue to play a pivotal role in this process by predicting how different modifications will affect the compound's behavior.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the development of 1,1-BIS(4-CHLOROPHENYL)-2-[(4-Chlorophenyl)sulfinyl]-1 ethanol into viable therapeutic agents. Such partnerships can facilitate access to resources such as advanced analytical equipment and large-scale synthesis facilities, which are often beyond the reach of individual research groups. Additionally, interdisciplinary approaches combining expertise from chemistry, biology, pharmacology, and computer science will be instrumental in uncovering new applications for this compound.

In conclusion, 1 , ¹ - B I S ( ⁴ - C H L O R O P H E N Y L ) - ² - [ ( ⁴ - C H L O R O P H E N Y L ) S U L F I N Y L ] - ¹ - E T H A N O L ( C A S N O . 3 3 7 9 2 0 - 0 0 - 0 ) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities . Continued investigation into its synthesis , stability , pharmacological properties , and regulatory aspects will be crucial for realizing its full therapeutic potential . As our understanding of molecular interactions advances , compounds like this one will undoubtedly play an increasingly important role in addressing complex diseases .